Cas no 72198-15-3 (2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid
• CAS No: 72198-15-3
• MF: C₈H₇ClO₄
• MW: 202.59178185463
• MDL: MFCD00044615
• CID: 574673
• PubChem ID: 3018322
• Update Time: 2025-11-01

2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-chloro-a,4-dihydroxy-
• 2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid
• (3-chloro-4-hydroxyphenyl)(hydroxy)acetic acid
• 3-Chloro-4-hydroxymandelic acid
• EINECS 276-453-5
• CS-0352473
• SCHEMBL6395193
• AKOS010948008
• NS00062026
• 72198-15-3
• VDBWQCRJTMKEMJ-UHFFFAOYSA-N
• EN300-1986677
• DTXSID90992925

• MDL： MFCD00044615
• Inchi： 1S/C8H7ClO4/c9-5-3-4(1-2-6(5)10)7(11)8(12)13/h1-3,7,10-11H,(H,12,13)
• InChI Key： VDBWQCRJTMKEMJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)O)O

Computed Properties

• Exact Mass: 202.0032864g/mol
• Monoisotopic Mass: 202.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid (CAS: 72198-15-3)

2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid (CAS: 72198-15-3) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and agrochemical industries. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities, synthetic pathways, and potential therapeutic benefits. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that significantly enhances the efficiency of the synthesis process, reducing byproduct formation and increasing overall yield. This advancement is critical for scaling up production for potential industrial applications, particularly in drug development where high purity is paramount.

The biological activity of 2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid has also been a focal point of recent research. In vitro and in vivo studies have revealed its potential as an anti-inflammatory and antioxidant agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits notable inhibitory effects on key inflammatory markers, suggesting its potential utility in treating chronic inflammatory diseases. Additionally, its antioxidant properties were found to be comparable to those of established antioxidants, further broadening its therapeutic prospects.

Another area of interest is the compound's role in agrochemical applications. Research published in Pest Management Science in 2023 highlighted its efficacy as a precursor in the synthesis of novel herbicides. The study demonstrated that derivatives of 2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid exhibit selective herbicidal activity, offering a promising alternative to conventional herbicides with environmental and resistance concerns. These findings underscore the compound's versatility and potential impact beyond the pharmaceutical sector.

Despite these promising developments, challenges remain in the clinical and commercial translation of 2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications to enhance its absorption and stability. Ongoing research is exploring various prodrug strategies and formulation techniques to address these limitations. Moreover, comprehensive toxicological assessments are required to ensure its safety profile meets regulatory standards for human and environmental use.

In conclusion, 2-(3-chloro-4-hydroxyphenyl)-2-hydroxyacetic acid (CAS: 72198-15-3) represents a compound of significant interest in both pharmaceutical and agrochemical research. Recent advancements in its synthesis, coupled with its demonstrated biological activities, position it as a promising candidate for further development. Future studies should focus on optimizing its pharmacokinetic properties and expanding its application scope, paving the way for its potential commercialization and therapeutic utilization.